HJC0149

• CAS No.: 1430330-65-6
• Product Name: HJC0149
• Molecular Formula: C15H10ClNO4S
• Molecular Weight: 335.75
• IUPAC Name: 5-chloro-N-(1,1-dioxidobenzo[b]thiophen-6-yl)-2-hydroxybenzamide
• Standard InChI: InChI=1S/C15H10ClNO4S/c16-10-2-4-13(18)12(7-10)15(19)17-11-3-1-9-5-6-22(20,21)14(9)8-11/h1-8,18H,(H,17,19)
• Standard InChIKey: ZILFZUFDNNFSHO-UHFFFAOYSA-N
• SMILES: OC1=C(C(NC2=CC3=C(C=CS3(=O)=O)C=C2)=O)C=C(Cl)C=C1
• Appearance: Solid powder
• Description: HJC0149 is a potent orally bioavailable inhibitor of signal transducer and activator of transcription 3 (STAT3).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HJC0149; HJC-0149; HJC 0149
• Reference: 1: Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. doi: 10.1016/j.ejmech.2014.05.049. Epub 2014 May 22. PubMed PMID: 24904966; PubMed Central PMCID: PMC4096847.
• Last Modified: Aug 20 2021